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Compound of Interest

Compound Name: DSPE-succinic acid

Cat. No.: B12397511 Get Quote

An In-depth Guide to the Synthesis, Characterization, and Application of 1,2-distearoyl-sn-

glycero-3-phosphoethanolamine-N-(succinic acid) in Advanced Drug Delivery Systems.

Introduction
1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-(succinic acid), commonly referred to as

DSPE-succinic acid, is a functionalized phospholipid that has emerged as a critical

component in the field of drug delivery. Its unique structure, featuring a hydrophobic tail

composed of two 18-carbon stearoyl chains and a hydrophilic headgroup terminating in a

reactive carboxylic acid, makes it an invaluable tool for the formulation of sophisticated

nanocarriers such as liposomes and nanoparticles.[1][2] The terminal carboxyl group provides

a convenient handle for the covalent attachment of a wide array of molecules, including

targeting ligands, polymers, and imaging agents, thereby enabling the development of targeted

and multifunctional drug delivery systems.[3][4] This technical guide provides a detailed

overview of DSPE-succinic acid, encompassing its physicochemical properties, synthesis,

and key applications, with a focus on experimental protocols and data presentation for

researchers and drug development professionals.

Physicochemical Properties
DSPE-succinic acid is a white to off-white powder with a molecular weight of approximately

848.14 g/mol .[5] It is sparingly soluble in aqueous solutions but can be dissolved in organic
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solvents such as chloroform and methanol. The amphipathic nature of DSPE-succinic acid
allows it to self-assemble in aqueous environments, forming lipid bilayers that are the

fundamental structure of liposomes.

Quantitative Data Summary
Property Value Reference(s)

Molecular Formula C45H86NO11P

Molecular Weight 848.14 g/mol

CAS Number 248253-94-3

Appearance White to off-white powder -

Purity Typically ≥95%

Storage Temperature -20°C

Synthesis of DSPE-Succinic Acid
The synthesis of DSPE-succinic acid is typically achieved through the reaction of 1,2-

distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) with succinic anhydride. This reaction

results in the formation of a stable amide bond, linking the succinyl group to the primary amine

of the DSPE headgroup.

Experimental Protocol: Synthesis of DSPE-Succinic
Acid
Materials:

1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE)

Succinic anhydride

Triethylamine (TEA)

Anhydrous chloroform
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Argon or Nitrogen gas

Silica gel for column chromatography

Solvents for chromatography (e.g., chloroform, methanol, acetic acid)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve DSPE in anhydrous chloroform under an

inert atmosphere of argon or nitrogen.

Addition of Reagents: To the DSPE solution, add a molar excess (typically 1.5-2 equivalents)

of succinic anhydride and triethylamine. Triethylamine acts as a base to facilitate the

reaction.

Reaction: Stir the mixture at room temperature for 24-48 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

Quenching and Extraction: After the reaction is complete, the mixture is typically washed with

a dilute acid (e.g., 0.1 M HCl) and then with brine to remove unreacted succinic anhydride

and triethylamine. The organic layer is then dried over anhydrous sodium sulfate.

Purification: The crude product is purified by silica gel column chromatography. A gradient of

chloroform and methanol, often with a small amount of acetic acid, is used as the eluent to

isolate the pure DSPE-succinic acid.

Characterization: The final product is characterized by techniques such as Nuclear Magnetic

Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass

Spectrometry (MS) to confirm its structure and purity.
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Synthesis of DSPE-Succinic Acid

DSPE in Chloroform
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DSPE-Succinic Acid
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Caption: Workflow for the synthesis of DSPE-succinic acid.
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Applications in Drug Delivery
The primary application of DSPE-succinic acid is in the formulation of functionalized

liposomes and nanoparticles for targeted drug delivery. The terminal carboxyl group serves as

a versatile anchor for the attachment of various moieties.

Liposome Formulation
DSPE-succinic acid can be incorporated into liposomal formulations to impart a negative

surface charge and to provide a reactive surface for further modifications. The thin-film

hydration method is a common technique for preparing liposomes containing DSPE-succinic
acid.

Materials:

Primary phospholipid (e.g., DSPC, DPPC)

Cholesterol

DSPE-succinic acid

Chloroform/Methanol mixture (e.g., 2:1 v/v)

Aqueous buffer (e.g., phosphate-buffered saline, pH 7.4)

Drug to be encapsulated (optional)

Procedure:

Lipid Dissolution: Dissolve the primary phospholipid, cholesterol, and DSPE-succinic acid in

the chloroform/methanol mixture in a round-bottom flask. The molar ratio of the lipids should

be optimized for the specific application.

Film Formation: The organic solvent is removed under reduced pressure using a rotary

evaporator to form a thin, uniform lipid film on the inner surface of the flask.

Film Hydration: The lipid film is hydrated with the aqueous buffer (containing the drug if

applicable) by gentle rotation. The temperature of the hydration buffer should be above the
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phase transition temperature of the lipids. This process leads to the formation of

multilamellar vesicles (MLVs).

Size Reduction: To obtain unilamellar vesicles of a specific size, the MLV suspension is

subjected to sonication or extrusion through polycarbonate membranes with defined pore

sizes.

Purification: Unencapsulated drug and other impurities are removed by techniques such as

dialysis or size exclusion chromatography.

Characterization: The resulting liposomes are characterized for their size, polydispersity

index (PDI), and zeta potential using dynamic light scattering (DLS). Encapsulation efficiency

is also determined.
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Liposome Formulation via Thin-Film Hydration

Dissolve Lipids in Organic Solvent

Form Thin Lipid Film (Rotovap)
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Caption: Workflow for liposome formulation using thin-film hydration.
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Conjugation of Targeting Ligands
The carboxylic acid group of DSPE-succinic acid can be activated to react with primary

amines on targeting ligands, such as peptides or antibodies, to create targeted drug delivery

systems. A common method for this conjugation is through the use of carbodiimide chemistry,

often involving N-hydroxysuccinimide (NHS) to enhance efficiency.

Materials:

DSPE-succinic acid-containing liposomes

Peptide with a primary amine

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)

Activation buffer (e.g., MES buffer, pH 6.0)

Coupling buffer (e.g., PBS, pH 7.2-7.5)

Quenching solution (e.g., hydroxylamine or glycine)

Procedure:

Activation of Carboxyl Groups: The DSPE-succinic acid on the surface of pre-formed

liposomes is activated by adding EDC and NHS (or Sulfo-NHS) in an activation buffer. The

reaction is typically carried out at room temperature for 15-30 minutes.

Conjugation: The activated liposomes are then mixed with the peptide solution in a coupling

buffer. The pH is raised to facilitate the reaction between the NHS-activated carboxyl groups

and the primary amines of the peptide. The reaction is allowed to proceed for several hours

at room temperature or overnight at 4°C.

Quenching: Any unreacted NHS-esters are quenched by adding a quenching solution.

Purification: The peptide-conjugated liposomes are purified from unreacted peptide and

coupling reagents by size exclusion chromatography or dialysis.
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Characterization: The success of the conjugation can be confirmed by various analytical

techniques, including HPLC, SDS-PAGE (for larger ligands), and by measuring the change in

zeta potential of the liposomes.
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Peptide Conjugation to DSPE-Succinic Acid Liposomes
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Caption: Workflow for peptide conjugation to DSPE-succinic acid liposomes.
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Characterization of DSPE-Succinic Acid and its
Formulations
Thorough characterization is essential to ensure the quality, stability, and performance of

DSPE-succinic acid and its formulations.

Characterization Techniques
Technique Purpose

Nuclear Magnetic Resonance (NMR)
To confirm the chemical structure of DSPE-

succinic acid and its conjugates.

Fourier-Transform Infrared (FTIR) Spectroscopy

To identify the functional groups present in

DSPE-succinic acid and to monitor the success

of conjugation reactions.

Mass Spectrometry (MS)

To determine the molecular weight and confirm

the identity of DSPE-succinic acid and its

derivatives.

Dynamic Light Scattering (DLS)

To measure the size distribution and

polydispersity index (PDI) of liposomes and

nanoparticles.

Zeta Potential Analysis

To determine the surface charge of liposomes,

which is crucial for stability and interaction with

biological systems.

High-Performance Liquid Chromatography

(HPLC)

For purification and quantification of DSPE-

succinic acid and its conjugates.

Size Exclusion Chromatography (SEC)
For the purification of liposomes and to separate

conjugated from unconjugated molecules.

Conclusion
DSPE-succinic acid is a highly versatile and valuable phospholipid for the development of

advanced drug delivery systems. Its well-defined structure and the reactivity of its terminal

carboxyl group provide a robust platform for the creation of functionalized nanocarriers. The
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experimental protocols and characterization techniques outlined in this guide offer a solid

foundation for researchers and drug development professionals to effectively utilize DSPE-
succinic acid in their work, ultimately contributing to the advancement of targeted and

personalized medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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